Cas no 1325706-96-4 (3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide)

• Product Name: 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide
• CAS No: 1325706-96-4
• Molecular Formula: C₁₈H₂₄N₂O₃S
• Molecular Weight: 348.459763526917
• CID: 6092177
• PubChem ID: 49753797

3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide Properties

Names and Identifiers

• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide
• 3-(3,5-dimethylisoxazol-4-yl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)propanamide
• 1325706-96-4
• AKOS024531676
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)-N-[(4-thiophen-2-yloxan-4-yl)methyl]propanamide
• F6089-7179
• 3-(3,5-DIMETHYL-1,2-OXAZOL-4-YL)-N-{[4-(THIOPHEN-2-YL)OXAN-4-YL]METHYL}PROPANAMIDE

• InChIKey： DCCOONOAPBWZCD-UHFFFAOYSA-N
• Inchi： 1S/C18H24N2O3S/c1-13-15(14(2)23-20-13)5-6-17(21)19-12-18(7-9-22-10-8-18)16-4-3-11-24-16/h3-4,11H,5-10,12H2,1-2H3,(H,19,21)
• SMILES： S1C=CC=C1C1(CNC(CCC2C(C)=NOC=2C)=O)CCOCC1

Computed Properties

• Exact Mass: 348.15076381g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 348.15076381g/mol
• Heavy Atom Count: 24
• Complexity: 429
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 92.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes